Cas no 2680894-98-6 (benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate)

• Product Name: benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate
• CAS No: 2680894-98-6
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5625731
• PubChem ID: 165931815
• Update Time: 2025-05-24

benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295405
• 2680894-98-6
• benzyl N-[1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-yl]carbamate
• benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate

• Inchi： 1S/C19H23NO4/c1-19(14-21,12-16-10-6-7-11-17(16)23-2)20-18(22)24-13-15-8-4-3-5-9-15/h3-11,21H,12-14H2,1-2H3,(H,20,22)
• InChI Key： GFGOBYKFJCPCGO-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC=CC=1OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate

Introduction to Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate (CAS No. 2680894-98-6)

Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate, with the chemical identifier CAS No. 2680894-98-6, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a benzyl group and a hydroxyl-substituted carbamate moiety in its structure suggests a potential for various interactions with biological targets, making it a promising candidate for further investigation.

The molecular structure of Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate consists of a benzene ring substituted with a methoxy group at the 2-position, a carbamate group attached to a 1-hydroxypropyl chain, and a benzyl moiety at the nitrogen atom of the carbamate. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound. The methoxy group can participate in hydrogen bonding and hydrophobic interactions, while the hydroxyl group in the propyl chain can influence solubility and metabolic stability. The benzyl group, on the other hand, is often used in pharmaceuticals to enhance lipophilicity and improve bioavailability.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored for their potential as insecticides, herbicides, and pharmaceuticals. The structural features of Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate make it an intriguing candidate for further study in these areas. Specifically, the hydroxyl-substituted carbamate moiety has been shown to exhibit inhibitory activity against various enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. For instance, further derivatization of the benzene ring or the propyl chain could lead to compounds with enhanced binding affinity or selectivity for specific targets. This flexibility makes Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate a valuable building block in drug discovery efforts.

Recent studies have highlighted the importance of structural diversity in developing new therapeutic agents. Compounds that exhibit unique structural features often have distinct pharmacological profiles compared to more conventional molecules. The combination of a benzyl group, a methoxy-substituted benzene ring, and a hydroxyl-substituted carbamate chain in Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate suggests that it may possess novel mechanisms of action. This has prompted researchers to explore its potential applications in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies.

The synthesis of Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-hydroxypropyllithium or Grignard reagents, followed by reactions with appropriate electrophiles to introduce the carbamate functionality. The final step often involves protecting group chemistry to safeguard sensitive functional groups during subsequent transformations.

In terms of pharmacokinetic properties, the solubility and metabolic stability of Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan-2-ylcarbamate are crucial factors that need to be evaluated. The presence of polar functional groups like hydroxols and methoxy groups can influence water solubility, while lipophilic moieties such as benzylesters can affect membrane permeability. Understanding these properties is essential for predicting how well the compound will be absorbed, distributed, metabolized, and excreted by the body.

Evaluation studies have begun to shed light on the potential biological activities of this compound. Initial experiments have shown that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, its structural similarity to known bioactive molecules suggests that it could interact with specific receptors or channels. Further preclinical studies are needed to confirm these findings and explore additional therapeutic applications.

The development of new drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. Computational modeling techniques have become increasingly important in predicting how compounds will behave biologically before they are synthesized in the lab. These tools can help identify promising candidates like Benzyl N-1-hydroxy-3-(2-methoxyphenyl)-2-methylpropan - - ylcarbamate early in the discovery pipeline, saving time and resources.

In conclusion, Benzyl N - 1 - hydroxy - 3 - ( - methoxyphen yl ) - - methylpropan - - ylca rba mate ( CAS No . 2680894 -98 -6 ) represents an exciting opportunity for pharmaceutical research due to its unique structural features and potential biological activities . Its versatility as an intermediate makes it valuable for further derivatization , while its multiple reactive sites offer possibilities for diverse therapeutic applications . As research continues , this compound is likely to play an important role in developing new treatments across various medical fields .